4-(5-methyl-1H-tetrazol-1-yl)-N-(pyridin-2-ylmethyl)benzamide

• Molecular Formula: C15H14N6O
• Molecular Weight: 294.31 g/mol
• IUPAC Name: 4-(5-methyltetrazol-1-yl)-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C15H14N6O/c1-11-18-19-20-21(11)14-7-5-12(6-8-14)15(22)17-10-13-4-2-3-9-16-13/h2-9H,10H2,1H3,(H,17,22)
• InChI Key: BSBPFISYUATKKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=NN1C2=CC=C(C=C2)C(=O)NCC3=CC=CC=N3

Description

4-(5-Methyl-1H-tetrazol-1-yl)-N-(pyridin-2-ylmethyl)benzamide is a heterocyclic benzamide derivative featuring a tetrazole ring substituted with a methyl group at the 5-position and a pyridin-2-ylmethylamine moiety. Tetrazoles are nitrogen-rich aromatic heterocycles known for their metabolic stability, hydrogen-bonding capacity, and role as bioisosteres for carboxylic acids, enhancing pharmacokinetic properties . The pyridin-2-ylmethyl group contributes to target engagement via π-π stacking and hydrogen bonding, often seen in kinase inhibitors or enzyme modulators.

Biological Activity

4-(5-Methyl-1H-tetrazol-1-yl)-N-(pyridin-2-ylmethyl)benzamide is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure

The compound features a tetrazole moiety, which is known for its diverse pharmacological properties. The general structure can be represented as follows:

$$\text{C}_{13}\text{H}_{14}\text{N}_{6}\text{O}\quad (\text{Molecular Formula})$$

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of tetrazole derivatives, including 4-(5-methyl-1H-tetrazol-1-yl)-N-(pyridin-2-ylmethyl)benzamide. The compound has shown significant activity against various bacterial strains, particularly Gram-positive bacteria. For instance, it exhibited minimum inhibitory concentrations (MICs) in the range of 0.7–2.8 μg/mL against Staphylococcus aureus and Bacillus spp. .

Anticancer Properties

Research indicates that compounds with a benzamide structure can influence cancer cell proliferation. In vitro studies have demonstrated that 4-(5-methyl-1H-tetrazol-1-yl)-N-(pyridin-2-ylmethyl)benzamide can induce apoptosis in certain cancer cell lines, suggesting its potential as an anticancer agent . The mechanism appears to involve the modulation of apoptotic pathways, although further elucidation is required.

Structure-Activity Relationship (SAR)

The biological activity of tetrazole derivatives often correlates with their structural features. Key findings include:

• Tetrazole Ring : The presence of the tetrazole ring enhances lipophilicity and bioavailability.
• Pyridine Substitution : The pyridinylmethyl group contributes to receptor binding affinity, enhancing biological efficacy.

A comparative analysis of similar compounds reveals that modifications at specific positions can significantly alter activity profiles. For instance, substituents at the para position on the benzene ring have been shown to influence antimicrobial potency .

The precise mechanism through which 4-(5-methyl-1H-tetrazol-1-yl)-N-(pyridin-2-ylmethyl)benzamide exerts its biological effects involves interaction with specific molecular targets:

• Receptor Binding : It binds to various receptors, modulating their activity and leading to downstream effects.
• Enzyme Inhibition : The compound may inhibit enzymes critical for bacterial survival or cancer cell proliferation.

Case Studies and Experimental Findings

Several studies have reported on the biological activities of related compounds:

• Antibacterial Studies : A series of tetrazole derivatives were tested against E. coli and S. aureus, with some derivatives showing MIC values lower than traditional antibiotics like ciprofloxacin .
• Anticancer Activity : In a study involving human cancer cell lines, derivatives similar to 4-(5-methyl-1H-tetrazol-1-yl)-N-(pyridin-2-ylmethyl)benzamide demonstrated significant cytotoxicity, leading to further investigation into their potential as chemotherapeutic agents .

Data Summary Table

Activity Type	Target Organism/Cell Line	MIC (μg/mL)	Reference
Antibacterial	Staphylococcus aureus	0.7–2.8
Antibacterial	Bacillus spp.	3.91–15.62
Anticancer	Human cancer cell lines	Varies

Scientific Research Applications

Anticancer Properties

Research indicates that 4-(5-methyl-1H-tetrazol-1-yl)-N-(pyridin-2-ylmethyl)benzamide exhibits significant antiproliferative effects against various cancer cell lines. The compound's mechanism involves the inhibition of specific enzymes and pathways associated with cancer cell proliferation.

Table 1: Antiproliferative Activity Against Cancer Cell Lines

Compound	IC50 (nM)	Cell Line
4a	1.3 - 8.1	HT-29
5b	0.3 - 7.4	Various
Reference	15	HL-60

This table summarizes the IC50 values for selected compounds, indicating their potency in inhibiting tumor cell proliferation.

Antimicrobial Activity

Tetrazole derivatives, including this compound, have demonstrated antimicrobial properties. The interaction of the tetrazole moiety with bacterial enzymes can inhibit their growth, making it a candidate for developing new antibiotics.

Neuroprotective Effects

There is emerging evidence that tetrazole derivatives may offer neuroprotective effects. They potentially modulate neurotransmitter systems and reduce oxidative stress, which could be beneficial in treating neurodegenerative diseases.

Case Study 1: Cancer Treatment

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the efficacy of various tetrazole derivatives, including 4-(5-methyl-1H-tetrazol-1-yl)-N-(pyridin-2-ylmethyl)benzamide, against multidrug-resistant cancer cell lines. The study found that this compound exhibited superior activity compared to other derivatives due to its unique structural features that enhance binding affinity to target receptors .

Case Study 2: Antimicrobial Research

A recent investigation into the antimicrobial properties of tetrazole derivatives highlighted the effectiveness of this compound against Gram-positive bacteria. The study utilized a series of assays to determine minimum inhibitory concentrations (MIC), revealing promising results that warrant further exploration for antibiotic development .

Comparison with Similar Compounds

Tetrazole vs. Imidazolidinone/Other Heterocycles

• Compound 11 ((S)-N-(3-methyl-1-oxo-1-((pyridin-2-ylmethyl)amino)butan-2-yl)-2-(1H-pyrrol-1-yl)benzodthiazole-6-carboxamide): The benzodthiazole core introduces a larger aromatic system, enhancing π-π interactions but increasing molecular weight (MW) and logP. The target compound’s tetrazole offers a smaller, more polar scaffold, favoring solubility .

Pyridinylmethyl vs. Bulky Alkyl/Aryl Groups

• (EP 3 532 474 B1): Patent compounds with cyclohexylethoxy or tetrahydropyranyl groups (e.g., 2-[(1S)-1-cyclohexylethoxy]-5-fluoro-N-(1-methyl-1H-pyrazol-5-yl)-benzamide) prioritize lipophilicity and steric bulk for hydrophobic pocket binding.
• 1232889-53-0 ((S)-4-(4-fluoro-phenyl)-6-oxo-1,4,5,6-tetrahydro-pyridine-3-carboxylic acid (2-methyl-5-pyridin-4-yl-phenyl)-amide): The pyridin-4-yl substituent alters hydrogen-bonding geometry compared to the pyridin-2-ylmethyl group, impacting receptor interaction profiles .

Physicochemical Properties

Compound	MW (g/mol)	logP (Predicted)	Solubility (µM)	Key Substituents
Target Compound	~325	1.8	~150	5-Methyltetrazole, pyridin-2-ylmethyl
Compound 1 (Imidazolidinone)	~432	2.5	~50	Imidazolidinone, methoxyindole
(Cyclohexylethoxy)	~480	3.2	~20	Cyclohexylethoxy, fluorobenzamide
1232889-53-0	~420	2.1	~90	Pyridin-4-yl, fluorophenyl

The target compound’s lower logP and moderate MW suggest favorable bioavailability compared to bulkier analogs. Its tetrazole enhances solubility relative to imidazolidinone or cyclohexyl-containing derivatives .